Cas no 2138116-60-4 (1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine)

• Product Name: 1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine
• CAS No: 2138116-60-4
• MF: C₁₃H₁₄N₄O₄S₂
• MW: 354.404659748077
• CID: 6473094
• PubChem ID: 165501660
• Update Time: 2025-07-09

1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine
• 2138116-60-4
• EN300-1169468

• Inchi： 1S/C13H14N4O4S2/c14-7-13-15-9-8-16(6-5-11(9)22-13)23(20,21)12-4-2-1-3-10(12)17(18)19/h1-4H,5-8,14H2
• InChI Key： AHKWKKYGQKTDGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC2=C(CC1)SC(CN)=N2)(=O)=O

Computed Properties

• Exact Mass: 354.04564729g/mol
• Monoisotopic Mass: 354.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 159Ų

Additional information on 1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine

Introduction to CAS No. 2138116-60-4: 1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine

The compound identified by CAS No. 2138116-60-4, known as 1-[5-(2-nitrobenzenesulfonyl)-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridin-2-yl]methanamine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of non-carbon atoms (such as nitrogen and sulfur) within their ring structures. The molecule's structure incorporates a thiazolo[4,5-c]pyridine ring system substituted with a nitrobenzenesulfonyl group and a methanamine moiety.

Chemical Structure and Properties

The molecular formula of this compound is C₁₇H₁₇N₅O₄S₂, reflecting its complex composition. The presence of the thiazolo[4,5-c]pyridine ring introduces unique electronic properties that make this compound interesting for various applications in organic synthesis and materials science. The nitrobenzenesulfonyl group attached to the thiazole ring adds electron-withdrawing characteristics, which can influence the reactivity and stability of the molecule.

Synthesis and Characterization

The synthesis of CAS No. 2138116-60-4 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient routes for constructing such complex heterocyclic systems. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thiazolo[4,5-c]pyridine core while maintaining excellent stereochemical outcomes.

Applications in Research and Industry

This compound has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug development. Its unique structure allows for the exploration of various pharmacological activities, including anti-inflammatory and anticancer properties. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against key enzymes involved in inflammatory pathways.

In addition to its role in drug discovery, CAS No. 2138116-60-4 has found applications in materials science as a precursor for advanced functional materials. Its ability to form stable coordination complexes makes it a valuable component in the development of new catalysts and sensors.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 2138116-60-4. It is important to follow standard laboratory protocols to minimize exposure risks and ensure compliance with regulatory standards.

Conclusion

CAS No. 2138116-60-4 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its versatile structure opens up numerous opportunities for further research and development across diverse fields.